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For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Cyclopropylthiazole-5-carbaldehyde is a pivotal building block in contemporary medicinal

chemistry, valued for its distinct structural and electronic characteristics that are instrumental in

the design of novel therapeutic agents.[1][2] Its compact, rigid cyclopropyl group, combined

with the versatile thiazole-aldehyde moiety, establishes it as a valuable synthon for constructing

complex molecular architectures. As with any reactive chemical intermediate, a comprehensive

understanding of its safety profile and correct handling procedures is essential to safeguard

laboratory personnel and maintain the integrity of research. This in-depth technical guide

provides a thorough overview of the safety, handling, and reactivity of 2-Cyclopropylthiazole-
5-carbaldehyde, compiled from established safety data and synthetic protocols. It aims to

furnish researchers, scientists, and drug development professionals with the critical knowledge

to utilize this versatile reagent with confidence and safety.

Physicochemical Properties and Identification
A fundamental aspect of safe chemical handling is the precise identification and

comprehension of a substance's physical and chemical properties.
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Property Value Source

IUPAC Name
2-cyclopropyl-1,3-thiazole-5-

carbaldehyde
[3]

CAS Number 877385-86-9 [4][5][6]

Molecular Formula C7H7NOS [4][6]

Molecular Weight 153.20 g/mol [1][7]

Appearance Solid [7]

Purity Typically >95% [6][7]

Storage Temperature 2-8°C, under inert gas [1]

Chemical Structure:

Caption: Chemical structure of 2-Cyclopropylthiazole-5-carbaldehyde.

Hazard Identification and Toxicological Profile
A thorough understanding of potential hazards is crucial for the implementation of appropriate

safety measures. While extensive toxicological data for 2-Cyclopropylthiazole-5-
carbaldehyde is not widely published, information from suppliers and analogous structures

necessitates a cautious approach.

GHS Hazard Classification (based on similar compounds):

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[3][8]

Acute Toxicity, Dermal (Category 4): H312 - Harmful in contact with skin.[3][8]

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[3][8][9]

Serious Eye Damage/Eye Irritation (Category 2/2A): H319 - Causes serious eye irritation.[3]

[8][9]

Acute Toxicity, Inhalation (Category 4): H332 - Harmful if inhaled.[3][8]
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Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: H335 -

May cause respiratory irritation.[3][8]

Precautionary Statements:

Prevention: P261, P264, P270, P271, P280.[8]

Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330,

P332+P313, P337+P313, P362.

Storage: P403+P233, P405.[8]

Disposal: P501.[8]

Toxicological Insights: The primary hazards of 2-Cyclopropylthiazole-5-carbaldehyde are

characteristic of many aldehyde-containing heterocyclic compounds. The aldehyde group's

reactivity towards biological nucleophiles can cause irritation. The thiazole ring is a frequent

motif in pharmaceuticals and is generally considered to have a low toxicity profile; however, the

molecule's overall reactivity demands cautious handling.[10][11]

Personal Protective Equipment (PPE) and
Engineering Controls
A multi-faceted safety strategy, integrating engineering controls and personal protective

equipment, is vital for minimizing exposure.
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Handling 2-Cyclopropylthiazole-5-carbaldehyde

Engineering Controls

Personal Protective Equipment

Certified Chemical Fume Hood

Primary Containment

Adequate General VentilationSecondary Control

Nitrile Gloves
(Inspect for integrity)

Safety Glasses with
Side Shields or Goggles

Flame-Resistant Lab Coat

NIOSH-Approved Respirator
(If dust/aerosol generation is likely)

Safe Handling Practices

Click to download full resolution via product page

Caption: Hierarchy of controls for safe handling.

Engineering Controls:

Fume Hood: All manipulations of solid 2-Cyclopropylthiazole-5-carbaldehyde and its

solutions should be performed in a certified and properly functioning chemical fume hood to

prevent inhalation of dust or vapors.[12]

Ventilation: The laboratory must have adequate general ventilation to further dilute any

fugitive emissions.[13]
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Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or safety glasses with side shields are mandatory

to protect against splashes and dust.[8]

Hand Protection: Chemically resistant gloves, such as nitrile gloves, must be worn. It is

crucial to inspect gloves for any signs of damage before use and to change them frequently,

especially after direct contact.[12]

Skin and Body Protection: A flame-resistant, fully buttoned laboratory coat is required, along

with full-length pants and closed-toe shoes.[8]

Respiratory Protection: If significant dust or aerosol generation is likely and engineering

controls are insufficient, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates should be used.[12]

Handling and Storage Protocols
Strict adherence to handling and storage procedures is essential for maintaining the chemical's

integrity and preventing accidents.

Handling:

Avoid Dust Formation: Handle the solid material with care to minimize dust generation.[12]

[14]

Inert Atmosphere: For prolonged storage or reactions sensitive to oxidation, handling under

an inert atmosphere (e.g., nitrogen or argon) is recommended.[9]

Avoid Incompatibilities: Keep away from strong oxidizing agents, strong bases, and strong

reducing agents to prevent vigorous and potentially hazardous reactions.[9]

Grounding: For transfers of large quantities of the solid, take precautions against static

discharge.

Storage:

Temperature: Store in a cool, dry place.[14] Refrigeration at 2-8°C is recommended.[1]
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Container: Keep the container tightly closed and properly labeled.[8][14]

Location: Store in a well-ventilated area designated for chemical storage, away from

incompatible materials.[8][14]

Emergency Procedures
Preparedness for emergencies is a critical component of laboratory safety.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

while holding the eyelids open. Seek immediate medical attention.[8][9]

Skin Contact: In case of contact, immediately wash the skin with soap and plenty of water for

at least 15 minutes.[9] Remove contaminated clothing. If irritation persists, seek medical

attention.[9]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[9]

Spills:

Small Spills: Carefully sweep up the solid material, avoiding dust, and place it in a sealed

container for disposal.[14]

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and collect the material as described for small spills.[14] Prevent the

material from entering drains or waterways.[14]

Reactivity and Synthetic Considerations
A deeper understanding of the reactivity of 2-Cyclopropylthiazole-5-carbaldehyde informs

both its safe handling and its effective application in synthesis.

Key Reactive Sites: The molecule has two primary sites for chemical transformation: the

aldehyde group and the thiazole ring.
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2-Cyclopropylthiazole-5-carbaldehyde
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Caption: Key reactive sites and common transformations.

Common Reactions:

Reductive Amination: The aldehyde readily converts to amines via reaction with a primary or

secondary amine in the presence of a reducing agent (e.g., sodium triacetoxyborohydride).

This is a fundamental reaction in medicinal chemistry for introducing diverse amine

functionalities.

Wittig Reaction: The aldehyde can be transformed into an alkene by reacting with a

phosphonium ylide, enabling carbon-carbon bond formation and chain extension.

Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid using standard

oxidizing agents (e.g., potassium permanganate, Jones reagent).

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing

agents like sodium borohydride.

Thiazole Ring Functionalization: The thiazole ring can undergo electrophilic substitution,

although the electron-withdrawing nature of the aldehyde group can affect the

regioselectivity. Metalation of the thiazole ring at other positions also provides a route for

further functionalization.
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Conclusion
2-Cyclopropylthiazole-5-carbaldehyde is a valuable reagent with significant potential in drug

discovery and development. Its safe and effective use is contingent upon a thorough

understanding of its properties, hazards, and reactivity. By adhering to the principles of good

laboratory practice, employing appropriate engineering controls and personal protective

equipment, and following the specific handling and storage guidelines detailed in this

document, researchers can confidently and safely harness the synthetic potential of this

important building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Cyclopropylthiazole-5-carbaldehyde: A
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carbaldehyde-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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